Cas no 127564-71-0 (Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI))
![Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) structure](https://www.kuujia.com/scimg/cas/127564-71-0x500.png)
127564-71-0 structure
Product name:Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI)
- [4-[2-(diaminomethylidene)hydrazinyl]-2-methylphenyl]iminothiourea
- ambazone 82-80
- Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]-...
- (E)-2-{4-[2-(diaminomethylidene)hydrazino]-2-methylphenyl}diazenecarbothioamide
- Ambazon 82-80
- Hydrazinecarbothioamide, 2-(4-((aminoiminomethyl)hydrazono)methyl-2,5-cyclohexadien-1-ylidene)-
- Toluquinone-guanylhydrazone-thiosemicarbazone
- 2-Methyl-4-(guanidinoimino)-2,5-cyclohexadien-1-one thiosemicarbazone
- (2E)-2-(4-(2-carbamimidoylhydrazono)-2-methylcyclohexa-2,5-dien-1-ylidene)hydrazine-1-carbothioamide
- Ambazone, methyl derivative
- DTXSID40879575
- 127564-71-0
-
- Inchi: InChI=1S/C9H13N7S/c1-5-4-6(13-15-8(10)11)2-3-7(5)14-16-9(12)17/h2-4,13H,1H3,(H2,12,17)(H4,10,11,15)/b16-14+
- InChI Key: GYXXIBHLLDRPCN-JQIJEIRASA-N
- SMILES: N/C(=N/NC1=CC=C(/N=N/C(=S)N)C(C)=C1)/N
Computed Properties
- Exact Mass: 251.09559
- Monoisotopic Mass: 251.09531462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 323
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 159Ų
- XLogP3: 1.1
Experimental Properties
- PSA: 127.17
Hydrazinecarbothioamide,2-[4-[(aminoiminomethyl)hydrazono]methyl-2,5-cyclohexadien-1-ylidene]- (9CI) Related Literature
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Daniel Pushparaju Yeggoni,Aparna Rachamallu,Rajagopal Subramanyam RSC Adv., 2016,6, 40225-40237
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Paul D. Boyle,Richard J. Puddephatt Chem. Commun., 2015,51, 10334-10336
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En-Cui Yang,Zhong-Yi Liu,Xiao-Yun Wu,Xiao-Jun Zhao Chem. Commun., 2011,47, 8629-8631
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Chieh-Jui Tsou,Chia-yin Chu,Yann Hung,Chung-Yuan Mou J. Mater. Chem. B, 2013,1, 5557-5563
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Zhao Li,Xinghui Gao,Wen Shi,Xiaohua Li,Huimin Ma Chem. Commun., 2013,49, 5859-5861
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Rohit Chand,Saipriya Ramalingam,Suresh Neethirajan Nanoscale, 2018,10, 8217-8225
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
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George K. Tsikalas,Penelope Lazarou,Emmanuel Klontzas,Spiros A. Pergantis,Ioannis Spanopoulos,Pantelis N. Trikalitis,George E. Froudakis,Haralambos E. Katerinopoulos RSC Adv., 2014,4, 693-696
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Wei Wang,Tao Yan,Shibin Cui,Jun Wan Chem. Commun., 2012,48, 10228-10230
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John Tamine,Chenbo Wang New J. Chem., 2005,29, 789-791
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